![molecular formula C20H14FNOS B4189196 2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole](/img/structure/B4189196.png)
2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole
Overview
Description
2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole is a chemical compound that has been extensively researched for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. This compound is also known as FB-1 or NSC 750854 and has a molecular weight of 327.37 g/mol.
Scientific Research Applications
2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole has been extensively researched for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been reported to exhibit anti-tumor, anti-inflammatory, and anti-angiogenic activities. In pharmacology, this compound has been reported to modulate the activity of ion channels and receptors, which makes it a potential therapeutic agent for various diseases. In material science, this compound has been reported to exhibit fluorescent properties, which makes it a potential candidate for the development of fluorescent probes and sensors.
Mechanism of Action
The mechanism of action of 2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole is not fully understood. However, it has been reported to modulate the activity of ion channels and receptors, including TRPC6, TRPV1, and GABA receptors. This modulation leads to changes in intracellular calcium levels, which can affect various cellular processes, including cell proliferation, apoptosis, and migration.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation and migration of cancer cells, induces apoptosis, and inhibits angiogenesis. In vivo studies have shown that this compound exhibits anti-tumor activity in various animal models. This compound has also been reported to exhibit anti-inflammatory activity and modulate the activity of ion channels and receptors.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole in lab experiments include its high purity, high yield, and potential therapeutic applications. The limitations of using this compound in lab experiments include its limited solubility in water and potential toxicity at high concentrations.
Future Directions
For research on 2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole include investigating its potential applications as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. Further research is also needed to fully understand its mechanism of action and to develop more efficient synthesis methods. Additionally, research on the fluorescent properties of this compound may lead to the development of new fluorescent probes and sensors.
properties
IUPAC Name |
2-[2-[(3-fluorophenyl)methoxy]phenyl]-1,3-benzothiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14FNOS/c21-15-7-5-6-14(12-15)13-23-18-10-3-1-8-16(18)20-22-17-9-2-4-11-19(17)24-20/h1-12H,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWIIMJFCWPYEGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC3=CC=CC=C3S2)OCC4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14FNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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